Cas no 1544-86-1 (4-(Difluoromethoxy)nitrobenzene)

• Product Name: 4-(Difluoromethoxy)nitrobenzene
• CAS No: 1544-86-1
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD00085009
• CID: 83771
• PubChem ID: 2737014
• Update Time: 2025-05-24

4-(Difluoromethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)nitrobenzene
• 1-(Difluoromethoxy)-4-nitrobenzene
• 1-Difluoromethoxy-4-nitrobenzene
• 1-DIFLUOROMETHOXY-4-NITRO-BENZENE
• 4-Nitro-α,α-difluoroanisole
• Difluoromethyl 4-nitrophenyl ether
• p-Nitrophenyl difluoromethyl ether
• alpha,alpha-Difluoro-p-nitroanisole
• 1-(difluoromethoxy)-4-nitro-benzene
• 4-(difluoromethoxy)-1-nitrobenzene
• 4-difluoromethoxynitrobenzene
• SVGGBARCOQPYMV-UHFFFAOYSA-
• SVGGBARCOQPYMV-UHFFFAOYSA-N
• 4-Nitro-alpha,alpha-difluoroanisole
• SBB064885
• 4830AD
• STL558614
• BBL104300
• Benzene,1-(difluorom
• 1544-86-1
• A809543
• CS-W015966
• FT-0616750
• EN300-16414
• Benzene,1-(difluoromethoxy)-4-nitro-
• MFCD00085009
• SB85465
• F11407
• DTXSID30371770
• 4-(Difluoromethoxy)nitrobenzene, 97%
• 1-(difluoromethoxy)-4-(4-nitrophenoxy)benzene
• AKOS025293399
• Benzene, 1-(difluoromethoxy)-4-nitro-
• AKOS001117023
• PS-10542
• D2601
• Z55671905
• J-009109
• InChI=1/C7H5F2NO3/c8-7(9)13-6-3-1-5(2-4-6)10(11)12/h1-4,7H
• SY007844
• SCHEMBL6194967
• DB-064046
• 4-(Difluoromethoxy)nitrobenzene

• MDL： MFCD00085009
• Inchi： 1S/C7H5F2NO3/c8-7(9)13-6-3-1-5(2-4-6)10(11)12/h1-4,7H
• InChI Key： SVGGBARCOQPYMV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 189.02400
• Monoisotopic Mass: 189.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Grayish yellow crystals
• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 37-40 °C (lit.)
• Boiling Point: 259.6±30.0 ºC (760 Torr),
• Flash Point: 110.8±24.6 ºC,
• Refractive Index: 1.5
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 55.05000
• LogP: 2.71940
• Solubility: Insoluble in water.

4-(Difluoromethoxy)nitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(Difluoromethoxy)nitrobenzene

4-(Difluoromethoxy)nitrobenzene: A Comprehensive Overview

4-(Difluoromethoxy)nitrobenzene, a compound with the CAS number 1544-86-1, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which combines a nitro group and a difluoromethoxy substituent on a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(Difluoromethoxy)nitrobenzene involves a multi-step process that typically begins with the nitration of a substituted benzene derivative. The introduction of the difluoromethoxy group is achieved through nucleophilic aromatic substitution or other advanced methodologies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production, aligning with the growing demand for sustainable chemical processes.

From a structural perspective, 4-(Difluoromethoxy)nitrobenzene exhibits a planar geometry due to the aromaticity of the benzene ring. The nitro group is known for its strong electron-withdrawing effects, which significantly influence the compound's reactivity and stability. Meanwhile, the difluoromethoxy group introduces both electron-donating and electron-withdrawing effects, depending on the position of substitution. This interplay of electronic effects makes the compound highly versatile in chemical reactions.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)nitrobenzene as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel antimicrobial agents and anti-inflammatory drugs. Its ability to undergo various nucleophilic substitutions and coupling reactions has made it an invaluable building block in medicinal chemistry.

In addition to its role in drug discovery, 4-(Difluoromethoxy)nitrobenzene has found applications in the development of advanced materials. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential in creating high-performance materials for energy storage and conversion systems.

The environmental impact of 4-(Difluoromethoxy)nitrobenzene has also been a topic of interest among scientists. Studies indicate that while it is stable under normal conditions, it can undergo biodegradation under specific microbial conditions. Efforts are underway to optimize its degradation pathways to minimize any adverse effects on ecosystems.

In conclusion, 4-(Difluoromethoxy)nitrobenzene (CAS No: 1544-86-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its importance in contemporary scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various industries.